Cas no 1804830-29-2 (2-Iodo-4-methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-4-methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804830-29-2
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4814650
• Update Time: 2025-06-13

2-Iodo-4-methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6INO2/c1-17-3-2-4(7(9,10)11)16-6(15)5(3)18-8(12,13)14/h2H,1H3
• InChI Key： UZWPQXZMRUHMBB-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)(F)F)=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 2-Iodo-4-methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Iodo-4-methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804830-29-2)

2-Iodo-4-methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804830-29-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and multiple halogen substituents, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the iodo, methoxy, and trifluoromethoxy groups, make it a versatile building block for designing bioactive compounds with tailored properties.

The growing interest in fluorinated pyridines like 2-Iodo-4-methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is driven by their exceptional metabolic stability and lipophilicity, which are crucial for enhancing drug delivery and efficacy. Researchers are particularly focused on its potential applications in central nervous system (CNS) therapeutics and anticancer agents, where fluorinated compounds often exhibit improved blood-brain barrier penetration. Additionally, its role in crop protection chemicals aligns with the increasing demand for sustainable agrochemicals that minimize environmental impact.

From a synthetic chemistry perspective, the CAS No. 1804830-29-2 compound offers intriguing opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, due to the presence of the iodo substituent. This reactivity is pivotal for constructing complex biaryl structures or alkyne-functionalized derivatives, which are prevalent in modern drug discovery pipelines. The compound’s trifluoromethyl group further enhances its utility by contributing to electron-withdrawing effects, a feature highly sought after in medicinal chemistry.

In the context of green chemistry, 2-Iodo-4-methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is being explored for its compatibility with catalytic methodologies that reduce waste and energy consumption. Innovations in flow chemistry and microwave-assisted synthesis have streamlined its production, addressing industry demands for cost-effective scalability. These advancements resonate with the broader shift toward sustainable manufacturing practices in the chemical sector.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its purity and structural integrity. Such rigorous quality control is essential for ensuring reproducibility in high-throughput screening and preclinical studies. Furthermore, its physicochemical properties, including logP values and solubility profiles, are meticulously documented to guide formulation strategies.

The commercial availability of CAS No. 1804830-29-2 through specialized chemical suppliers has facilitated its adoption across academic and industrial labs. However, researchers often seek guidance on storage conditions (e.g., light-sensitive handling) and compatibility with common reagents, reflecting practical concerns in laboratory settings. Online forums and scientific databases frequently highlight these queries, underscoring the need for detailed technical documentation.

Looking ahead, the trajectory of 2-Iodo-4-methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine research is likely to intersect with emerging trends such as AI-driven molecular design and fragment-based drug discovery. Its modular structure aligns well with computational chemistry tools that predict structure-activity relationships (SAR), accelerating the identification of novel therapeutic candidates. As the scientific community prioritizes precision medicine and targeted therapies, this compound’s relevance is expected to grow exponentially.

In summary, 2-Iodo-4-methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804830-29-2) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug development to sustainable agriculture—highlight its significance as a high-value chemical entity. Continued exploration of its synthetic pathways and biological interactions will undoubtedly yield groundbreaking contributions to science and industry.